4-chloro-2-methyl-N-(oxan-4-ylmethyl)aniline
Overview
Description
4-chloro-2-methyl-N-(oxan-4-ylmethyl)aniline is a chemical compound that belongs to the class of anilines. It is a white crystalline solid that is used in various scientific research applications.
Mechanism of Action
The mechanism of action of 4-chloro-2-methyl-N-(oxan-4-ylmethyl)aniline is not fully understood. However, it has been found to exhibit anticancer activity by inhibiting the growth of cancer cells. It is believed to work by interfering with the DNA replication process, which leads to the death of cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-chloro-2-methyl-N-(oxan-4-ylmethyl)aniline are not well documented. However, it has been found to exhibit cytotoxicity towards cancer cells. It has also been found to have low toxicity towards normal cells.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-chloro-2-methyl-N-(oxan-4-ylmethyl)aniline in lab experiments is its low toxicity towards normal cells. This makes it a suitable candidate for the development of new drugs. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the research and development of 4-chloro-2-methyl-N-(oxan-4-ylmethyl)aniline. One direction is the synthesis of analogs of this compound with improved anticancer activity. Another direction is the investigation of the mechanism of action of this compound. Additionally, the potential use of this compound in the development of new drugs for the treatment of cancer and other diseases should be explored.
Synthesis Methods
The synthesis of 4-chloro-2-methyl-N-(oxan-4-ylmethyl)aniline involves the reaction of 4-chloro-2-methylaniline with oxan-4-ylmethyl chloride in the presence of a base such as sodium hydroxide. The reaction takes place under reflux conditions and the product is obtained after purification through recrystallization.
Scientific Research Applications
4-chloro-2-methyl-N-(oxan-4-ylmethyl)aniline is used in various scientific research applications. It is commonly used as a starting material in the synthesis of other compounds. It is also used in the development of new drugs, as it has been found to exhibit anticancer activity. Additionally, it is used in the synthesis of dyes and pigments.
properties
IUPAC Name |
4-chloro-2-methyl-N-(oxan-4-ylmethyl)aniline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18ClNO/c1-10-8-12(14)2-3-13(10)15-9-11-4-6-16-7-5-11/h2-3,8,11,15H,4-7,9H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ORPHTJSZBVMTQU-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)Cl)NCC2CCOCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.74 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-2-methyl-N-(oxan-4-ylmethyl)aniline | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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